Cas no 899782-09-3 (1-(2-fluorophenyl)methyl-3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 1-(2-fluorophenyl)methyl-3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 899782-09-3
• MF: C₂₂H₁₇FN₂O₂
• MW: 360.380988836288
• CID: 6509741
• PubChem ID: 22429415
• Update Time: 2025-05-19

1-(2-fluorophenyl)methyl-3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)methyl-3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 1-[(2-fluorophenyl)methyl]-3-(4-methylphenyl)quinazoline-2,4-dione
• 1-(2-fluorobenzyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione
• AKOS001789546
• 899782-09-3
• F0922-0135

• Inchi： 1S/C22H17FN2O2/c1-15-10-12-17(13-11-15)25-21(26)18-7-3-5-9-20(18)24(22(25)27)14-16-6-2-4-8-19(16)23/h2-13H,14H2,1H3
• InChI Key： HNYPLPKCRVDEFH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(N(C2C=CC(C)=CC=2)C(C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 360.12740595g/mol
• Monoisotopic Mass: 360.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-(2-fluorophenyl)methyl-3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

1-(2-Fluorophenyl)methyl-3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

1-(2-Fluorophenyl)methyl-3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione is a complex organic compound with the CAS registry number 899782-09-3. This compound belongs to the class of quinazoline derivatives, which have gained significant attention in recent years due to their diverse biological activities and potential applications in pharmaceuticals and materials science. The structure of this compound is characterized by a quinazoline ring system with specific substituents that influence its chemical properties and reactivity.

The quinazoline core of this compound is a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. The substitution pattern at positions 1 and 3 of the quinazoline ring plays a crucial role in determining its chemical behavior. Specifically, the 1-(2-fluorophenyl)methyl group introduces electronic effects that can modulate the compound's reactivity and stability. Additionally, the 3-(4-methylphenyl) substituent contributes to the molecule's hydrophobicity and may influence its solubility properties.

Recent studies have highlighted the potential of quinazoline derivatives as scaffolds for drug discovery. For instance, research has shown that certain quinazoline-based compounds exhibit potent anti-tumor activity by targeting specific oncogenic pathways. The presence of fluorine in the 1-(2-fluorophenyl)methyl group is particularly advantageous due to its ability to enhance drug-like properties such as bioavailability and metabolic stability.

In terms of synthesis, 1-(2-fluorophenyl)methyl-3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione can be prepared through various organic reactions. One common approach involves the condensation of appropriate aromatic aldehydes with amino compounds in the presence of suitable catalysts. The introduction of fluorine substituents typically requires specialized techniques such as nucleophilic aromatic substitution or electrophilic fluorination.

The compound's dione functionality (the two ketone groups) is another key feature that contributes to its chemical versatility. Diones are known to participate in various types of reactions, including cycloadditions and Michael additions, making them valuable intermediates in organic synthesis. Furthermore, the tetrahydroquinazoline moiety can undergo further functionalization to yield derivatives with enhanced biological activity.

From a pharmacological perspective, 1-(2-fluorophenyl)methyl-3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione has shown promise in preclinical studies as a potential anti-inflammatory agent. Its ability to inhibit key inflammatory pathways makes it a candidate for the development of novel therapeutics targeting chronic inflammatory diseases. Additionally, preliminary data suggest that this compound may exhibit antimicrobial activity against certain bacterial strains.

Another area of interest lies in the material science applications of this compound. The quinazoline framework has been explored for its potential use in organic electronics due to its conjugated π-system and thermal stability. The substitution pattern of this specific compound could further enhance its electronic properties, making it a candidate for applications in organic light-emitting diodes (OLEDs) or photovoltaic devices.

In conclusion, 1-(2-fluorophenyl)methyl-3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a versatile and intriguing molecule with multiple avenues for exploration. Its unique structure and functional groups make it a valuable subject for both fundamental research and applied development across various fields such as pharmacology and materials science.